2-(4-Pyridylmethylene) indan-1,3-dione

• CAS No.: 31060-61-4
• Molecular Formula: C15H9NO2
• Molecular Weight: 235.24 g/mol
• IUPAC Name: 2-(pyridin-4-ylmethylidene)indene-1,3-dione
• InChI: InChI=1S/C15H9NO2/c17-14-11-3-1-2-4-12(11)15(18)13(14)9-10-5-7-16-8-6-10/h1-9H
• InChI Key: ZVCKKHFJWNCDQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=CC3=CC=NC=C3)C2=O

Description

2-(4-Pyridylmethylene) indan-1,3-dione is a structurally distinct derivative of indan-1,3-dione, a bicyclic diketone scaffold with broad applications in medicinal and material chemistry. The compound features a pyridylmethylene substituent at the 2-position of the indan-1,3-dione core, which imparts unique electronic and steric properties. Indan-1,3-dione derivatives are renowned for their roles as anticancer agents due to their ability to interact with cellular targets like kinases , and as optoelectronic additives in organic semiconductors .

Comparison with Similar Compounds

Table 1: Substituent Effects on Indan-1,3-dione Derivatives

Compound Name	Substituent at 2-Position	Key Applications	Reference
This compound	4-Pyridylmethylene	Potential medicinal/optoelectronic	N/A
Chlorophacinone	[2-(4-Chlorophenyl)-2-phenylacetyl]	Pesticide (rodenticide)
Quinoline Yellow components	2-Quinolyl + sulfonate groups	Food dye (disulfonates ≥80%)
2-(Dicyanomethylene) indan-1,3-dione	Dicyanomethylene	Research chemical (stability studies)
β-Cyano ketones (e.g., 4l)	Cyano + aryl groups	Synthetic intermediates

Key Observations :

• Sulfonation: Quinoline Yellow derivatives incorporate sulfonate groups for water solubility in dyes, a feature absent in this compound .

Key Observations :